Cas no 1526519-60-7 (2-(2,5-difluoro-4-methylphenyl)propanenitrile)

• Product Name: 2-(2,5-difluoro-4-methylphenyl)propanenitrile
• CAS No: 1526519-60-7
• MF: C₁₀H₉F₂N
• MW: 181.181969404221
• CID: 5950186
• PubChem ID: 80145261
• Update Time: 2025-06-26

2-(2,5-difluoro-4-methylphenyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-difluoro-4-methylphenyl)propanenitrile
• AKOS018706794
• 1526519-60-7
• EN300-1839935

• Inchi： 1S/C10H9F2N/c1-6-3-10(12)8(4-9(6)11)7(2)5-13/h3-4,7H,1-2H3
• InChI Key： MWOGMBSEFAILQU-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C(=CC=1C(C#N)C)F

Computed Properties

• Exact Mass: 181.07030562g/mol
• Monoisotopic Mass: 181.07030562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 23.8Ų

Additional information on 2-(2,5-difluoro-4-methylphenyl)propanenitrile

Professional Introduction to Compound with CAS No. 1526519-60-7 and Product Name: 2-(2,5-difluoro-4-methylphenyl)propanenitrile

2-(2,5-difluoro-4-methylphenyl)propanenitrile, identified by the CAS number 1526519-60-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of aromatic nitriles, characterized by its unique structural and electronic properties, which make it a valuable intermediate in the synthesis of various biologically active molecules. The presence of both fluoro and methyl substituents on the aromatic ring imparts distinct physicochemical characteristics, enhancing its utility in drug discovery and material science applications.

The structure of 2-(2,5-difluoro-4-methylphenyl)propanenitrile consists of a propenitrile group attached to a phenyl ring that is further functionalized with fluorine atoms at the 2 and 5 positions, as well as a methyl group at the 4 position. This specific arrangement of substituents contributes to its reactivity and interaction with biological targets. The fluoro substituents, in particular, are well-known for their ability to modulate metabolic stability, lipophilicity, and binding affinity in drug molecules. This has led to extensive exploration of such compounds in the development of novel therapeutic agents.

In recent years, there has been a surge in research focusing on fluorinated aromatic compounds due to their promising pharmacological properties. The introduction of fluorine atoms into organic molecules can significantly alter their electronic distribution, leading to enhanced binding interactions with biological receptors. For instance, fluoro-substituted compounds have been shown to improve oral bioavailability by reducing metabolic degradation. The methyl group in 2-(2,5-difluoro-4-methylphenyl)propanenitrile further contributes to its lipophilicity, which is a critical factor in drug formulation and delivery.

One of the most compelling aspects of 2-(2,5-difluoro-4-methylphenyl)propanenitrile is its role as a key intermediate in the synthesis of various pharmacologically relevant molecules. Researchers have leveraged its unique structure to develop intermediates for kinase inhibitors, antiviral agents, and even neuroprotective compounds. The nitrile group provides a versatile handle for further functionalization, allowing chemists to introduce additional moieties that can enhance target specificity or improve pharmacokinetic profiles.

Recent studies have highlighted the potential of fluorinated aromatic nitriles in addressing unmet medical needs. For example, a groundbreaking study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-(2,5-difluoro-4-methylphenyl)propanenitrile exhibited potent inhibitory activity against certain enzymes implicated in inflammatory diseases. The study underscored the importance of carefully tuning substituent patterns to optimize biological activity while minimizing off-target effects.

The synthetic pathways for 2-(2,5-difluoro-4-methylphenyl)propanenitrile have also been extensively optimized to ensure high yield and purity. Modern synthetic methodologies often employ palladium-catalyzed cross-coupling reactions and fluorochemicals derived from renewable sources. These advancements not only improve efficiency but also align with global sustainability goals by reducing waste and energy consumption.

Another area where this compound has shown promise is in materials science. The combination of electronic and steric effects inherent in its structure makes it an excellent candidate for developing advanced materials with tailored properties. For instance, researchers have explored its use in creating conductive polymers and liquid crystals that could find applications in electronic devices and optoelectronic materials.

The future prospects for 2-(2,5-difluoro-4-methylphenyl)propanenitrile are vast and multifaceted. As our understanding of molecular interactions continues to evolve, new applications are likely to emerge. Ongoing research efforts are focused on expanding its utility in medicinal chemistry by exploring novel synthetic routes and discovering new biological targets. Additionally, collaborations between academia and industry are expected to accelerate the translation of laboratory findings into clinical applications.

In conclusion,2-(2,5-difluoro-4-methylphenyl)propanenitrile (CAS No. 1526519-60-7) represents a fascinating compound with significant potential across multiple domains of science and technology. Its unique structural features make it an invaluable building block for drug discovery and material innovation. As research progresses，this compound is poised to play an increasingly important role in addressing some of the most pressing challenges in medicine and technology.